5-Bromo-4-cyano-2-methoxybenzoic acid
Overview
Description
5-Bromo-4-cyano-2-methoxybenzoic acid (5-BCMA) is an organic compound with a wide range of applications in organic synthesis, biochemistry, and medicine. 5-BCMA is a highly versatile compound and is used in a variety of scientific research applications, such as in drug synthesis, DNA sequencing, and as a reagent in organic synthesis. It is also used in the preparation of polymeric materials and as a catalyst in the synthesis of organic compounds. In addition, 5-BCMA has been extensively studied for its biochemical and physiological effects, as well as its potential applications in drug development.
Scientific Research Applications
5-Bromo-4-cyano-2-methoxybenzoic acid has a wide range of applications in scientific research. It is used in the synthesis of pharmaceuticals and other organic compounds, as well as in the sequencing of DNA. It is also used as a catalyst in the synthesis of polymeric materials, such as polyesters and polyamides. In addition, 5-Bromo-4-cyano-2-methoxybenzoic acid has been used in the preparation of organic compounds, such as peptides, peptidomimetics, and other organic compounds.
Mechanism of Action
The mechanism of action of 5-Bromo-4-cyano-2-methoxybenzoic acid is not fully understood. However, it is believed to act as a proton-transfer catalyst in the synthesis of organic compounds, and as a reagent in the synthesis of peptides. It is also believed to have an inhibitory effect on the activity of enzymes, such as proteases and kinases.
Biochemical and Physiological Effects
5-Bromo-4-cyano-2-methoxybenzoic acid has been studied for its biochemical and physiological effects. It has been found to have an inhibitory effect on the activity of enzymes, such as proteases and kinases. It has also been shown to have an anti-inflammatory effect and to be an effective inhibitor of the growth of certain bacteria. In addition, 5-Bromo-4-cyano-2-methoxybenzoic acid has been found to be an effective inhibitor of the production of certain toxins, such as aflatoxin.
Advantages and Limitations for Lab Experiments
The use of 5-Bromo-4-cyano-2-methoxybenzoic acid in laboratory experiments has several advantages and limitations. One of the main advantages of using 5-Bromo-4-cyano-2-methoxybenzoic acid is its relatively low cost and availability. In addition, 5-Bromo-4-cyano-2-methoxybenzoic acid is relatively stable and can be stored for extended periods of time. However, it is important to note that 5-Bromo-4-cyano-2-methoxybenzoic acid is a highly reactive compound and must be handled with care. In addition, 5-Bromo-4-cyano-2-methoxybenzoic acid is a toxic compound and should not be handled without protective equipment.
Future Directions
The potential applications of 5-Bromo-4-cyano-2-methoxybenzoic acid are numerous and include the use of 5-Bromo-4-cyano-2-methoxybenzoic acid in drug development, the synthesis of polymeric materials, and the sequencing of DNA. In addition, 5-Bromo-4-cyano-2-methoxybenzoic acid has potential applications in the development of new therapeutic agents and the development of new diagnostic tools. Further research is needed to explore the potential of 5-Bromo-4-cyano-2-methoxybenzoic acid for these applications. In addition, further studies are needed to understand the biochemical and physiological effects of 5-Bromo-4-cyano-2-methoxybenzoic acid and its potential toxicity. Finally, further research is needed to explore the potential of 5-Bromo-4-cyano-2-methoxybenzoic acid for other applications, such as the synthesis of peptides and peptidomimetics.
properties
IUPAC Name |
5-bromo-4-cyano-2-methoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO3/c1-14-8-2-5(4-11)7(10)3-6(8)9(12)13/h2-3H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBLUBCQNBRGFNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C#N)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-cyano-2-methoxybenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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